P‑Glycoprotein-Mediated Multidrug Resistance Does Not Significantly Suppress Cytotoxicity, Contrasting with Daunorubicin and Doxorubicin
In the NCI‑ADS panel of 22 human tumour cell lines, the contribution of P‑gp-mediated multidrug resistance (MDR) to the cytotoxicity variance of 3'-deamino-3'-hydroxydaunorubicin (NSC 284682) was not statistically significant (P > 0.05), whereas MDR significantly reduced the sensitivity to conventional anthracyclines including idarubicin, daunorubicin, and doxorubicin [1]. In a companion analysis, the COMPARE correlation coefficient between the compound’s sensitivity pattern and the ras mutation pattern was among the highest of any topoisomerase II inhibitor tested, a trend that became stronger when MDR‑positive cell lines were excluded [1].
| Evidence Dimension | Statistical significance of MDR contribution to cytotoxicity variance across 22 NCI‑ADS cell lines |
|---|---|
| Target Compound Data | MDR effect on NSC 284682 cytotoxicity: not statistically significant (P > 0.05); sensitivity pattern strongly correlated with ras mutation status |
| Comparator Or Baseline | Idarubicin, daunorubicin, doxorubicin, and other clinically used topoisomerase II inhibitors: MDR effect statistically significant (P ≤ 0.05 in multiple cases); lower correlation with ras mutation pattern |
| Quantified Difference | Null MDR effect versus significant MDR suppression for comparators; highest‑ranked ras‑mutation correlation versus lower correlations for standard anthracyclines |
| Conditions | NCI In Vitro Antineoplastic Drug Screen (NCI‑ADS); 22 tumour cell lines with defined ras mutation status and rhodamine‑efflux‑based MDR levels; COMPARE pattern‑recognition analysis |
Why This Matters
Procurement of a compound whose cytotoxicity is not statistically diminished by P‑gp efflux allows experimental designs in MDR‑positive tumour models that cannot be conducted with standard anthracyclines.
- [1] Koo HM, Gray-Goodrich M, Kohlhagen G, McWilliams MJ, Jeffers M, Vaigro-Wolff A, Alvord WG, Monks A, Paull KD, Pommier Y, Vande Woude GF. The ras oncogene-mediated sensitization of human cells to topoisomerase II inhibitor-induced apoptosis. J Natl Cancer Inst. 1999 Feb 3;91(3):236-44. doi:10.1093/jnci/91.3.236. PMID: 10037101. View Source
